N-(3-sec-butoxyphenyl)-N'-phenylurea

• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol
• IUPAC Name: 1-(3-butan-2-yloxyphenyl)-3-phenylurea
• InChI: InChI=1S/C17H20N2O2/c1-3-13(2)21-16-11-7-10-15(12-16)19-17(20)18-14-8-5-4-6-9-14/h4-13H,3H2,1-2H3,(H2,18,19,20)
• InChI Key: WCGCHZKCGCOCKJ-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=CC(=C1)NC(=O)NC2=CC=CC=C2

Description

N-(3-sec-butoxyphenyl)-N'-phenylurea, commonly known as S-2310, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of phenylurea herbicides, which are commonly used to control the growth of weeds in various agricultural settings. However, the focus of

Mechanism of Action

The mechanism of action of S-2310 involves its ability to inhibit the activity of certain enzymes and proteins. Specifically, S-2310 has been shown to inhibit the activity of the proteasome, which is responsible for the degradation of damaged or misfolded proteins in cells. By inhibiting the proteasome, S-2310 can lead to the accumulation of these proteins, which can have various effects on cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of S-2310 are complex and varied, depending on the specific application and context. In general, however, S-2310 has been shown to have significant effects on protein degradation, cell cycle regulation, and apoptosis. These effects can have implications for various diseases and conditions, including cancer, neurodegenerative disorders, and autoimmune diseases.

Advantages and Limitations for Lab Experiments

S-2310 has several advantages as a research tool, including its high potency, specificity, and selectivity for certain enzymes and proteins. However, there are also some limitations to its use in lab experiments. For example, S-2310 can be toxic to cells at high concentrations, and its effects on cellular processes can be complex and difficult to interpret. Additionally, the synthesis of S-2310 can be challenging and time-consuming, which can limit its availability for certain experiments.

Future Directions

There are several future directions for research on S-2310. One area of focus is the development of more efficient and scalable synthesis methods for this compound. Additionally, there is a need for further studies on the specific effects of S-2310 on different enzymes and proteins, as well as its potential applications in various disease models. Finally, the development of new analogs and derivatives of S-2310 could lead to the discovery of more potent and selective compounds for use in scientific research.

Synthesis Methods

The synthesis of S-2310 involves the reaction between 3-sec-butoxyaniline and phenyl isocyanate in the presence of a suitable solvent and catalyst. The resulting product is then purified using various techniques such as recrystallization and chromatography. The overall yield of this synthesis method is typically around 60-70%.

Scientific Research Applications

S-2310 has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most significant applications of S-2310 is its use as a research tool to study the mechanism of action of various enzymes and proteins. For example, S-2310 has been used to investigate the role of the proteasome in protein degradation and the function of the ubiquitin-proteasome system in cellular processes.